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Compound of Interest

Compound Name: 4-Hydroxy-6-methylnicotinic acid

Cat. No.: B1337402 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides a detailed, step-by-step procedure for the safe disposal of 4-Hydroxy-6-
methylnicotinic acid (CAS No. 67367-33-3), ensuring compliance with general safety

standards.

Hazard Profile and Safety Precautions
4-Hydroxy-6-methylnicotinic acid is classified with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Before beginning any disposal procedure, it is imperative to wear the appropriate Personal

Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling 4-Hydroxy-6-methylnicotinic
Acid
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PPE Category Specification

Eye Protection

Safety glasses with side-shields or goggles. A

face shield may be required in situations with a

higher risk of splashing.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Gloves must be inspected before

use and disposed of properly after handling the

chemical.

Respiratory Protection

A NIOSH-approved respirator is recommended

if handling large quantities or if dust is

generated. Use only in a well-ventilated area,

preferably within a fume hood.

Body Protection
A laboratory coat or chemical-resistant apron

should be worn to prevent skin contact.

Step-by-Step Disposal Procedure
The primary method for the disposal of 4-Hydroxy-6-methylnicotinic acid is through a

licensed chemical waste disposal service. Do not dispose of this chemical down the drain or in

regular solid waste.

Waste Collection:

Collect waste 4-Hydroxy-6-methylnicotinic acid in a clearly labeled, sealed container.

The container should be compatible with the chemical and in good condition.

Label the container with "Hazardous Waste," the chemical name "4-Hydroxy-6-
methylnicotinic acid," and the associated hazards (Irritant).

Handling Spills:

In the event of a small spill, carefully sweep the solid material to collect it into an airtight

container, taking care not to disperse dust.
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The collected material should be treated as hazardous waste and disposed of according to

the procedures outlined here.

Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Consult your institution's environmental health and safety (EHS) guidelines for specific

storage time limits.

Arranging for Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal

contractor to arrange for pickup and proper disposal of the waste.

Provide the contractor with accurate information about the chemical waste.

Disposal Method:

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and scrubber system.

Alternatively, the waste may be dissolved or mixed with a combustible solvent before

incineration.

All disposal activities must be in strict accordance with federal, state, and local regulations.

[1]

Quantitative Disposal Data
At present, there is no publicly available, specific quantitative data, such as permissible

concentration limits for alternative disposal methods, for 4-Hydroxy-6-methylnicotinic acid.

The standard procedure is complete disposal via a licensed waste management service.

Disposal Workflow
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-Hydroxy-6-methylnicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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